Cas no 84102-09-0 (3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one)

3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one structure
84102-09-0 structure
Product name:3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one
CAS No:84102-09-0
MF:C12H18N2O3
MW:238.282923221588
CID:989188
PubChem ID:340986

3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one
    • NSC372321
    • 84102-09-0
    • NSC-372321
    • DTXSID30321235
    • Inchi: InChI=1S/C12H18N2O3/c1-8-5-10-12(11(17)6-8)9(7-16)13-14(10)3-2-4-15/h8,15-16H,2-7H2,1H3
    • InChI Key: LGIIGPOXIBATKW-UHFFFAOYSA-N
    • SMILES: CC1CC2=C(C(=O)C1)C(=NN2CCCO)CO

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 75.4Ų

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